![molecular formula C13H12ClN3O2 B5564184 N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide](/img/structure/B5564184.png)
N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide, also known as CP-690,550, is a chemical compound that has shown promising results in scientific research. This compound is a Janus kinase (JAK) inhibitor, which means it blocks the activity of JAK enzymes that are involved in various physiological processes. CP-690,550 has been studied extensively for its potential use in treating autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.
Scientific Research Applications
Metabolic Pathways and Environmental Impact
The comparative metabolism of chloroacetamide herbicides, including compounds structurally related to N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide, has been explored in human and rat liver microsomes. These studies shed light on the carcinogenic potential of these compounds through metabolic activation pathways leading to DNA-reactive products. Notably, the metabolism of such compounds involves complex pathways, with key intermediates like CDEPA and CMEPA leading to carcinogenic metabolites through bioactivation processes. This research is pivotal in understanding the environmental and health implications of these herbicides (Coleman et al., 2000).
Anticancer and Antioxidant Properties
Research has also focused on the synthesis and evaluation of derivatives of N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide for potential anticancer and antioxidant applications. One study synthesized compounds with significant in vitro cytotoxic activity against cancer cell lines, indicating the potential of these derivatives as anticancer agents (Al-Sanea et al., 2020). Another study evaluated the antioxidant properties of similar derivatives, highlighting their considerable activity and suggesting their utility in developing new antioxidant agents (Gopi & Dhanaraju, 2020).
Biodegradation and Environmental Remediation
The role of N-(3-chloro-2-methylphenyl)-2-(2-pyrimidinyloxy)acetamide and related compounds in environmental remediation has been explored through studies on biodegradation pathways. Research on the N-deethoxymethylation of acetochlor, a related chloroacetamide herbicide, by Rhodococcus sp. highlights the microbial pathways involved in breaking down these compounds, pointing towards potential strategies for mitigating their environmental impact (Wang et al., 2015).
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-pyrimidin-2-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClN3O2/c1-9-10(14)4-2-5-11(9)17-12(18)8-19-13-15-6-3-7-16-13/h2-7H,8H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMUROHMZMLBMDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)COC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-2-methylphenyl)-2-(pyrimidin-2-yloxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.